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Compound of Interest

Compound Name: 1,4-Cyclohexadiene

Cat. No.: B1204751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,4-
Cyclohexadiene (CAS No: 628-41-1). The information is curated for professionals in research,

science, and drug development who require precise and reliable data for their work. This

document includes a detailed summary of its physical characteristics, methodologies for their

experimental determination, and a logical visualization of the interplay between these

properties.

Core Physical Properties
1,4-Cyclohexadiene is a colorless and flammable liquid.[1][2] It is a cyclic hydrocarbon with

the chemical formula C₆H₈.[3][4] The physical characteristics of this compound are crucial for

its handling, application in synthesis, and for theoretical modeling.

The following table summarizes the key physical properties of 1,4-Cyclohexadiene, compiled

from various reputable sources. It is important to note that minor variations in reported values

can be attributed to different experimental conditions and purities of the samples.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1204751?utm_src=pdf-interest
https://www.benchchem.com/product/b1204751?utm_src=pdf-body
https://www.benchchem.com/product/b1204751?utm_src=pdf-body
https://www.benchchem.com/product/b1204751?utm_src=pdf-body
https://www.chemeurope.com/en/encyclopedia/1%2C4-Cyclohexadiene.html
https://en.wikipedia.org/wiki/Cyclohexa-1,4-diene
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Cyclohexadiene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C628411&Mask=8
https://www.benchchem.com/product/b1204751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions Citations

Molecular Formula C₆H₈ [1][3]

Molar Mass 80.13 g/mol [1][3]

Boiling Point 88-89 °C at 760 mmHg [5][6]

88 °C [1]

89 °C [7]

85.50 °C at 760.00 mm Hg [8]

82 °C [2]

Density 0.847 g/mL at 25 °C [5][6]

0.847 g/cm³ [1]

0.851 g/mL [7]

0.855 to 0.858 g/mL at 20.00 °C [8]

Melting Point -49.2 °C [1][5][9]

-50 °C [2]

-49 °C [7]

Refractive Index (n_D) 1.472 at 20 °C [5][6]

1.473 [7]

1.4710 to 1.4730 at 20.00 °C [8]

1.4710-1.4760 @20°C [10]

Solubility Immiscible with water. [5][6][11]

Miscible with organic

solvents (diethyl ether,

tetrahydrofuran,

toluene).

[5][6][11]

700 mg/L in water
at 25 °C

(experimental)
[8]
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Flash Point -6 °C [1]

20.00 °F (-6.67 °C) TCC [8]

Appearance Colorless liquid [1][3]

Experimental Protocols
The accurate determination of the physical properties of 1,4-Cyclohexadiene is fundamental

for its application and characterization. The following section details the standard experimental

methodologies for measuring its key properties.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound like 1,4-Cyclohexadiene, the boiling point is a characteristic

physical property.[12]

Methodology: Capillary Method (Micro Method)

This method is suitable for small quantities of liquid.

Sample Preparation: A small amount (a few mL) of 1,4-Cyclohexadiene is placed into a

fusion tube.[13][14] A capillary tube, sealed at one end, is then inverted and placed into the

fusion tube with the open end submerged in the liquid.[13]

Apparatus Setup: The fusion tube assembly is placed in a heating block or a Thiele tube

filled with a high-boiling point oil.[13][15] A thermometer is positioned such that the bulb is

level with the sample.[14]

Heating and Observation: The apparatus is heated gently.[15] Initially, a stream of bubbles

will be observed as the trapped air expands and escapes from the capillary tube.[15] As the

temperature approaches the boiling point, a rapid and continuous stream of bubbles will

emerge.[15]

Measurement: At this point, the heating is stopped.[15] The liquid will begin to cool, and the

stream of bubbles will slow down. The boiling point is the temperature at which the liquid just

begins to enter the capillary tube.[12][15]
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Methodology: Distillation Method

For larger volumes, a simple distillation setup can be used to determine the boiling point.

Apparatus Setup: The 1,4-Cyclohexadiene sample is placed in a distillation flask. The flask

is connected to a condenser, and a thermometer is placed in the neck of the flask with the

top of the bulb level with the side arm leading to the condenser.[16]

Heating: The flask is heated, and the liquid is brought to a boil.

Measurement: The temperature is monitored. The boiling point is the constant temperature

at which the vapor and liquid are in equilibrium, and the distillate is collected.[16]

Density is the mass per unit volume of a substance.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer Mass: A clean and dry pycnometer (a small glass flask

of a known volume) is weighed accurately.

Measurement with Sample: The pycnometer is filled with 1,4-Cyclohexadiene, ensuring no

air bubbles are present, and weighed again.

Measurement with a Reference Liquid: The pycnometer is emptied, cleaned, dried, and then

filled with a reference liquid of known density (e.g., distilled water) and weighed.

Calculation: The density of 1,4-Cyclohexadiene is calculated using the masses and the

known density of the reference liquid.

Since 1,4-Cyclohexadiene is a liquid at room temperature, its melting point is determined at

sub-zero temperatures.

Methodology: Capillary Method with a Cooling Bath

Sample Preparation: A small amount of liquid 1,4-Cyclohexadiene is introduced into a

capillary tube, which is then sealed.[17] The sample is frozen using a suitable cooling bath

(e.g., dry ice/acetone).
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Apparatus Setup: The capillary tube is attached to a low-temperature thermometer.[17] The

assembly is placed in a melting point apparatus that can operate at and be heated from sub-

zero temperatures, or a Thiele tube with a suitable low-temperature liquid.[18]

Heating and Observation: The cooling bath is allowed to warm up slowly, or the apparatus is

heated gently.[17]

Measurement: The temperature at which the solid begins to melt and the temperature at

which the last crystal disappears are recorded as the melting point range.[17] For a pure

substance, this range should be narrow.[18]

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of 1,4-Cyclohexadiene are placed on the prism of the Abbe

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the boundary line is sharp and centered in the

crosshairs. The refractive index is then read from the scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Methodology: Michelson Interferometer

A more advanced method involves a modified Michelson interferometer.

Apparatus Setup: A transparent cell containing the liquid sample is placed in one arm of the

interferometer.[19]

Measurement: The cell is rotated, and the resulting shift in the interference fringes is

measured.[19]
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Calculation: The refractive index can be calculated with high precision from the angle of

rotation and the path length difference.[19]

Interrelation of Physical Properties
The physical properties of a molecule like 1,4-Cyclohexadiene are not independent but are

logically interconnected, stemming from its fundamental molecular structure. The following

diagram illustrates these relationships.
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Caption: Logical relationships between the physical properties of 1,4-Cyclohexadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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